Cas no 39265-95-7 (Methyl 3-acetyl-4-oxopentanoate)

Methyl 3-acetyl-4-oxopentanoate is a versatile ketoester compound characterized by its acetyl and oxo functional groups, which make it a valuable intermediate in organic synthesis. Its structure allows for reactivity in various condensation and cyclization reactions, particularly in the synthesis of heterocyclic compounds and fine chemicals. The presence of both carbonyl and ester functionalities enhances its utility as a building block for pharmaceuticals, agrochemicals, and specialty materials. The compound exhibits good solubility in common organic solvents, facilitating its handling in laboratory and industrial applications. Its stability under controlled conditions ensures reliable performance in multi-step synthetic processes.

Methyl 3-acetyl-4-oxopentanoate structure

39265-95-7 structure

Product Name:Methyl 3-acetyl-4-oxopentanoate

CAS No:39265-95-7

MF:C₈H₁₂O₄

MW:172.178483009338

CID:55005

PubChem ID:11469331

Update Time:2025-10-21

Methyl 3-acetyl-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-acetyl-4-oxopentanoate
- Pentanoic acid, 3-acetyl-4-oxo-, methyl ester
- 3-acetyl-4-oxopentanoic acid methyl ester
- 3-acetyl-4-oxo-pentanoic acid methyl ester
- 3-Acetyl-4-oxo-valeriansaeure-methylester
- 3-acetyl-4-oxo-valeric acid methyl ester
- 3-methoxycarbonylmethyl-2,4-pentadienone
- AG-F-38697
- AGN-PC-009QGA
- AK112183
- CTK4I1210
- KB-78589
- METHYL 3,3-DIACETYLPROPANOATE
- methyl 3-acetyl-4-ketopentanoate
- DTXSID80466822
- ROMFKYHOMHRLEL-UHFFFAOYSA-N
- 3-Acetyl-4-oxo-pentanoicacidmethylester
- SCHEMBL9125907
- AKOS006228318
- 3,3-diacetyl-propionic acid methylester
- FT-0708908
- CS-0307898
- 39265-95-7
- EN300-100048
- Methyl3-acetyl-4-oxopentanoate
- A824494
- g-methoxycarbonylmeth-ylacetylacetone
- MDL： MFCD06656250
- Inchi： 1S/C8H12O4/c1-5(9)7(6(2)10)4-8(11)12-3/h7H,4H2,1-3H3
- InChI Key： ROMFKYHOMHRLEL-UHFFFAOYSA-N
- SMILES： O(C)C(CC(C(C)=O)C(C)=O)=O

Computed Properties

Exact Mass: 172.07356
Monoisotopic Mass: 172.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 60.4Å²

Experimental Properties

Density: 1.085
Melting Point: 41-43 ºC
Boiling Point: 270 ºC
Flash Point: 116 ºC
PSA: 60.44

Methyl 3-acetyl-4-oxopentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109576-5g	Methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	5g	$***	2023-05-30
Enamine	EN300-100048-0.05g	methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	0.05g	$42.0	2023-10-28
Enamine	EN300-100048-0.1g	methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	0.1g	$66.0	2023-10-28
Enamine	EN300-100048-0.25g	methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	0.25g	$92.0	2023-10-28
Enamine	EN300-100048-0.5g	methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	0.5g	$175.0	2023-10-28
Enamine	EN300-100048-1.0g	methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	1g	$256.0	2023-06-10
Enamine	EN300-100048-2.5g	methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	2.5g	$503.0	2023-10-28
Enamine	EN300-100048-5.0g	methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	5g	$743.0	2023-06-10
Enamine	EN300-100048-10.0g	methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	10g	$1101.0	2023-06-10
Aaron	AR0076LS-50mg	Methyl 3-acetyl-4-oxopentanoate	39265-95-7	95%	50mg	$83.00	2025-02-11

Methyl 3-acetyl-4-oxopentanoate Related Literature

1. Synthesis and characterisation of the C30-de-ethylaetioporphyrin present in petroleum

Paul J. Clewlow,Anthony H. Jackson J. Chem. Soc. Perkin Trans. 1 1990 1925
2. Pyrroles and related compounds. Part XVI. Synthesis of protoporphyrin-IX by the a- and b-oxobilane routes

R. P. Carr,A. H. Jackson,G. W. Kenner,G. S. Sach J. Chem. Soc. C 1971 487